Cas no 1807128-68-2 (Methyl 4-cyano-3-ethyl-2-methoxyphenylacetate)

• Product Name: Methyl 4-cyano-3-ethyl-2-methoxyphenylacetate
• CAS No: 1807128-68-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5009255
• Update Time: 2023-08-25

Methyl 4-cyano-3-ethyl-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-ethyl-2-methoxyphenylacetate

• Inchi： 1S/C13H15NO3/c1-4-11-10(8-14)6-5-9(13(11)17-3)7-12(15)16-2/h5-6H,4,7H2,1-3H3
• InChI Key： AWQBFQRKUZQBRS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C#N)C=1CC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3